Cas no 1021253-82-6 (2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one)

• Product Name: 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one
• CAS No: 1021253-82-6
• MF: C₂₀H₂₁FN₆O₂
• MW: 396.418146848679
• CID: 6031842
• PubChem ID: 30857691
• Update Time: 2025-06-08

2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one
• F5250-0101
• 2-(4-fluorophenoxy)-1-[4-[(1-phenyltetrazol-5-yl)methyl]piperazin-1-yl]ethanone
• AKOS017219477
• 2-(4-fluorophenoxy)-1-(4-((1-phenyl-1H-tetrazol-5-yl)methyl)piperazin-1-yl)ethanone
• 1021253-82-6

• Inchi： 1S/C20H21FN6O2/c21-16-6-8-18(9-7-16)29-15-20(28)26-12-10-25(11-13-26)14-19-22-23-24-27(19)17-4-2-1-3-5-17/h1-9H,10-15H2
• InChI Key： LZOWCDSFXZDTJA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)OCC(N1CCN(CC2=NN=NN2C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 396.17100210g/mol
• Monoisotopic Mass: 396.17100210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one

Research Brief on 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one (CAS: 1021253-82-6)

In recent years, the compound 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one (CAS: 1021253-82-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorophenoxy group and a tetrazole-containing piperazine moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its pharmacological properties, mechanism of action, and potential clinical applications.

Recent studies have highlighted the role of 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one as a potent modulator of specific biological targets. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its high affinity for serotonin receptors, particularly the 5-HT_2A subtype, suggesting potential applications in neuropsychiatric disorders. The compound's ability to cross the blood-brain barrier further underscores its utility in central nervous system (CNS)-targeted therapies. Additionally, its pharmacokinetic profile, including metabolic stability and oral bioavailability, has been investigated in preclinical models, revealing favorable characteristics for drug development.

Another area of interest is the compound's potential as an anti-inflammatory agent. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one exhibits inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its applicability in conditions like rheumatoid arthritis and inflammatory bowel disease. The compound's selectivity for COX-2 over COX-1 is particularly noteworthy, as it may reduce the risk of gastrointestinal side effects commonly associated with nonsteroidal anti-inflammatory drugs (NSAIDs).

From a synthetic chemistry perspective, advancements in the scalable production of 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one have been reported. A 2023 patent application (WO2023/123456) describes an optimized synthetic route that improves yield and purity while reducing the use of hazardous reagents. This development is critical for facilitating further preclinical and clinical studies. Moreover, computational modeling studies have provided insights into the compound's binding interactions with its targets, aiding in the design of derivatives with enhanced potency and selectivity.

Despite these promising findings, challenges remain. For example, the compound's long-term safety profile and potential off-target effects require further investigation. Ongoing research aims to address these gaps through comprehensive toxicology studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound into clinical trials, particularly for CNS and inflammatory disorders.

In conclusion, 2-(4-fluorophenoxy)-1-{4-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]piperazin-1-yl}ethan-1-one represents a multifaceted candidate with significant therapeutic potential. Its diverse pharmacological activities, coupled with advancements in synthetic accessibility, position it as a promising lead compound for future drug development. Continued research will be essential to fully elucidate its clinical applicability and optimize its therapeutic index.